
Essential Safety and Disposal Guidance for
ZINC13466751

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B15578741 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ZINC13466751, identified as N-(3-

methoxyphenyl)-N'-phenylurea, is not readily available. The following procedural guidance is

based on the safety profiles of structurally similar urea-based compounds and established best

practices for handling laboratory chemicals with unknown comprehensive toxicity data.

Researchers must conduct a thorough risk assessment before handling this compound and

consult with their institution's environmental health and safety (EHS) department for specific

disposal requirements.

Core Safety and Handling Precautions
Before commencing any work with ZINC13466751, ensure that a well-ventilated area, such as

a chemical fume hood, is utilized.[1] Personal protective equipment (PPE) is mandatory to

prevent exposure. This includes, but is not limited to, chemical safety goggles or a face shield,

nitrile rubber gloves, and a fully-buttoned laboratory coat.[1] Avoid the formation of dust and

prevent contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or smoke in areas where

this chemical is handled or stored.[4][5]

Immediate First Aid Measures
In the event of accidental exposure, the following first aid protocols should be followed:

Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial

respiration and seek immediate medical attention.[1]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing and wash it before reuse.[4] If irritation

persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[2] If

contact lenses are present, remove them if it is safe to do so. Continue rinsing and seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

Quantitative Data on Structurally Similar
Compounds
The following table summarizes key physical and chemical properties of a structurally related

compound, 4-Methoxyphenylurea. This data is provided for informational purposes to offer a

general understanding of the expected properties of urea-based compounds.

Property Value

Physical State Solid[2]

Appearance White[2]

Melting Point 165 - 168 °C / 329 - 334.4 °F[2]

Molecular Formula C8 H10 N2 O2[2]

Molecular Weight 166.18[2]

Step-by-Step Disposal Protocol
Given the absence of a specific SDS, ZINC13466751 and any materials contaminated with it

must be treated as hazardous waste. Adherence to local, state, and federal regulations is

paramount.

Waste Segregation:
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Collect all solid waste, including residual ZINC13466751 and any contaminated

disposable labware (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled

hazardous waste container.

Liquid waste, such as rinsate from cleaning contaminated glassware, should be collected

in a separate, labeled hazardous waste container for liquids.

Container Management:

Ensure all waste containers are made of compatible materials, are in good condition, and

are kept securely closed when not in use.

Label containers with "Hazardous Waste" and the full chemical name: "N-(3-

methoxyphenyl)-N'-phenylurea (ZINC13466751)".

Decontamination of Reusable Equipment:

Triple rinse any contaminated reusable glassware or equipment with a suitable solvent

(e.g., ethanol or acetone), collecting all rinsate as hazardous liquid waste.

Disposal of Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be collected in a

designated hazardous waste bag and disposed of according to institutional protocols.[1]

Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. Do not dispose of this

chemical down the drain or in regular trash.[6]

Experimental Workflow & Disposal Pathway
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Caption: Workflow for the proper handling and disposal of ZINC13466751.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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